Butyl caproate
Butyl caproate
Butyl hexanoate is a fatty acid ester.
, also known as butyl caproate or fema 2201, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a berry, fruity, and pineapple tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, papaya, and fruits. This makes a potential biomarker for the consumption of these food products.
, also known as butyl caproate or fema 2201, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a berry, fruity, and pineapple tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, papaya, and fruits. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
626-82-4
VCID:
VC0146156
InChI:
InChI=1S/C10H20O2/c1-3-5-7-8-10(11)12-9-6-4-2/h3-9H2,1-2H3
SMILES:
CCCCCC(=O)OCCCC
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
Butyl caproate
CAS No.: 626-82-4
Reference Standards
VCID: VC0146156
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
| CAS No. | 626-82-4 |
|---|---|
| Product Name | Butyl caproate |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | butyl hexanoate |
| Standard InChI | InChI=1S/C10H20O2/c1-3-5-7-8-10(11)12-9-6-4-2/h3-9H2,1-2H3 |
| Standard InChIKey | RPRPDTXKGSIXMD-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OCCCC |
| Canonical SMILES | CCCCCC(=O)OCCCC |
| Boiling Point | 208.0 °C |
| Density | d204 0.86 0.8623 |
| Melting Point | -64.3 °C Fp -68.4 ° -68.4°C |
| Physical Description | Liquid colourless liquid with a pineapple odou |
| Description | Butyl hexanoate is a fatty acid ester. , also known as butyl caproate or fema 2201, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a berry, fruity, and pineapple tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, papaya, and fruits. This makes a potential biomarker for the consumption of these food products. |
| Synonyms | utyl caproate butyl caprylate |
| PubChem Compound | 12294 |
| Last Modified | Nov 11 2021 |
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